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Introduction

Redta is a novel, high-affinity, fluorescent nucleic acid dye designed for the analysis of cell
viability in flow cytometry. As a cell-impermeant dye, Redta is excluded from live cells with
intact plasma membranes. It readily enters cells with compromised membranes, characteristic
of late apoptotic or necrotic stages, and upon binding to double-stranded DNA, its fluorescence
emission is significantly enhanced. This property allows for the clear and specific discrimination
of non-viable cells from the live cell population in a mixed sample. Its bright red fluorescence
makes it an ideal candidate for inclusion in multicolor immunophenotyping panels, with minimal
spectral overlap with common green and yellow fluorochromes.

Principle of the Assay

The assay principle is based on the integrity of the cell membrane. Live, healthy cells possess
an intact plasma membrane that prevents the entry of Redta dye. In contrast, dead or dying

cells lose their membrane integrity, becoming permeable.[1][2] This allows Redta to enter the
cell, intercalate with the DNA, and emit a bright red fluorescent signal when excited by a laser.
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The significant increase in fluorescence intensity upon DNA binding provides a clear distinction

between live (Redta-negative) and dead (Redta-positive) cell populations when analyzed by

flow cytometry.[3]

Data Presentation

Quantitative data for Redta dye are summarized in the tables below. These values are

provided as a starting point for optimization in your specific experimental context.

Table 1: Spectral and Physicochemical Properties of Redta

Property Value
Excitation Maximum (EXx) ~535 nm
Emission Maximum (Em) ~617 nm

Recommended Laser Line

488 nm or 561 nm

Common Emission Filter

610/20 BP or similar

Molecular Weight ~650 g/mol
Solvent Provided in DMSO (1 mM)
Storage -20°C, Protect from light

Table 2: Recommended Staining Concentrations for Redta

Cell Type

Recommended Final

Cell Density (cells/ImL)

Concentration

Human Peripheral Blood

1-5x10° 05-1.0puM
Mononuclear Cells (PBMCs)
Jurkat, HeLa, HEK293 (Cell
, 0.5-2x10° 0.2-0.8 uM
Lines)
Primary Mouse Splenocytes 2-10x 108 0.8-1.5puM
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Note: The optimal concentration may vary depending on the cell type and experimental

conditions. A titration is recommended for new applications.

Mechanism of Redta Viability Staining
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Caption: Mechanism of Redta dye in live versus non-viable cells.
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Redta Staining & Analysis Workflow
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Caption: General experimental workflow for Redta viability staining.
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Protocols: Using Redta in Flow Cytometry

Protocol 1: Staining of Suspension Cells for Viability
Assessment

This protocol is designed for assessing the viability of a single-cell suspension.

Materials:

Redta Viability Dye (1 mM stock in DMSO)

1X Phosphate-Buffered Saline (PBS) or Flow Cytometry Staining Buffer (e.g., PBS with 1-2%
BSA)

Suspension cells of interest

Polypropylene tubes (e.g., 12 x 75 mm)

Flow cytometer equipped with a 488 nm or 561 nm laser

Methodology:

Cell Preparation: Harvest cells and adjust the cell concentration to 1-5 x 10° cells/mL in cold
Flow Cytometry Staining Buffer. Transfer 100 puL of the cell suspension to a flow cytometry
tube.

Redta Dilution: Prepare a working solution of Redta dye. For a final concentration of 1 pM,
dilute the 1 mM stock solution 1:1000 in Flow Cytometry Staining Buffer. Note: It is
recommended to prepare the working solution fresh for each experiment.

Staining: Add 1 pL of the 1 mM Redta stock solution directly to the 1 mL of cell suspension
(for a final concentration of 1 uM) or use the appropriately diluted working solution. Vortex
gently to mix.

Incubation: Incubate the cells for 10-15 minutes at room temperature, protected from light.[1]

Data Acquisition: Proceed immediately to the flow cytometer for analysis. Do not wash the
cells after adding Redta, as this will remove the dye from the buffer and may not accurately
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reflect viability at the time of analysis.

o Controls: Prepare two control samples:
o Unstained Cells: To set the baseline fluorescence and forward/side scatter parameters.

o Compensation Control (if needed): A sample stained only with Redta for calculating
spectral compensation in multicolor experiments.

Protocol 2: Integrating Redta into an
Immunophenotyping Panel

This protocol describes the use of Redta to exclude dead cells from an analysis of surface
marker expression.

Materials:

Fluorochrome-conjugated antibodies for surface markers

Redta Viability Dye (1 mM stock in DMSO)

Flow Cytometry Staining Buffer

Cells of interest

Flow cytometer
Methodology:

o Surface Marker Staining: Perform your standard protocol for staining cell surface antigens
with fluorescently-labeled antibodies. This typically involves incubating cells with the antibody
cocktail for 20-30 minutes on ice or at 4°C.[4]

» Washing: After the antibody incubation, wash the cells to remove unbound antibodies.
Centrifuge the cells (e.g., 300-400 x g for 5 minutes) and discard the supernatant.
Resuspend the cell pellet in 500 pL to 1 mL of cold Flow Cytometry Staining Buffer.
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» Redta Staining: Just before analysis, add Redta dye to the final recommended concentration
(e.g., add 0.5 - 1.0 pL of 1 mM Redta stock per 1 mL of cell suspension).

e Incubation: Incubate for 5-10 minutes at room temperature, protected from light.
» Data Acquisition: Analyze the samples on the flow cytometer without a further wash step.
o Data Analysis:

o First, use a forward scatter (FSC) vs. side scatter (SSC) plot to gate on the cell population
of interest and exclude debris.

o From this population, create a histogram or dot plot to view the Redta fluorescence.
o Gate on the Redta-negative population (live cells).

o Analyze the expression of your surface markers within this live-cell gate to ensure your
results are not skewed by non-specific antibody binding to dead cells.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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